2,4-dichloro-N-{(5Z)-5-[4-(octyloxy)benzylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}benzamide

Specification

• Molecular Formula: C25H26Cl2N2O3S2
• Molecular Weight: 537.5 g/mol
• IUPAC Name: 2,4-dichloro-N-[(5Z)-5-[(4-octoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide
• Standard InChI: InChI=1S/C25H26Cl2N2O3S2/c1-2-3-4-5-6-7-14-32-19-11-8-17(9-12-19)15-22-24(31)29(25(33)34-22)28-23(30)20-13-10-18(26)16-21(20)27/h8-13,15-16H,2-7,14H2,1H3,(H,28,30)/b22-15-
• Standard InChI Key: UFIFTVUDXBKTBS-JCMHNJIXSA-N
• Isomeric SMILES: CCCCCCCCOC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Canonical SMILES: CCCCCCCCOC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)NC(=O)C3=C(C=C(C=C3)Cl)Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s IUPAC name, 2,4-dichloro-N-[(5Z)-5-[(4-octoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide, reflects its intricate structure:

• Thiazolidine core: A five-membered ring containing sulfur (S) and nitrogen (N) atoms, with a ketone (C=O) and thioketone (C=S) group at positions 4 and 2, respectively.

• Benzylidene moiety: A (Z)-configured benzylidene group at position 5, contributing to planar rigidity and π-π stacking potential.

• Octyloxy side chain: An eight-carbon alkyl chain ether-linked to the para position of the benzylidene ring, enhancing lipophilicity and membrane permeability.

• 2,4-Dichlorobenzamide: A substituted benzamide group at position 3, providing electrophilic sites for molecular interactions.

Molecular Formula: C₂₅H₂₆Cl₂N₂O₃S₂
Molecular Weight: 537.5 g/mol.

Physicochemical Characteristics

Property	Value/Description
Solubility	Low aqueous solubility; soluble in DMSO, acetone.
Melting Point	Not reported (decomposition observed >200°C).
LogP (Lipophilicity)	Estimated 5.2 (highly lipophilic).
Spectral Data (IR)	ν(C=O): 1680 cm⁻¹; ν(C=S): 1220 cm⁻¹.

The octyloxy chain’s hydrophobicity likely facilitates penetration through lipid bilayers, while the thiazolidine core’s electron-deficient regions enable interactions with biological targets.

Synthesis and Characterization

Synthetic Pathways

The synthesis involves three key steps:

• Knoevenagel Condensation: 4-Octyloxybenzaldehyde reacts with 2-thioxothiazolidin-4-one to form the (Z)-benzylidene intermediate.

• N-Acylation: The intermediate is treated with 2,4-dichlorobenzoyl chloride in the presence of a base (e.g., K₂CO₃) to introduce the benzamide group.

• Purification: Column chromatography (silica gel, hexane/ethyl acetate) yields the final product with >95% purity.

Reaction Conditions:

Step	Reagents/Conditions	Yield (%)
Knoevenagel Condensation	4-Octyloxybenzaldehyde, piperidine, ethanol, reflux	78
N-Acylation	2,4-Dichlorobenzoyl chloride, acetone, K₂CO₃, 0°C→RT	65

Spectroscopic Characterization

• ¹H NMR (400 MHz, DMSO-d₆): δ 12.48 (s, 1H, NH), 8.02–7.75 (m, 4H, aromatic), 7.32 (d, J=8.6 Hz, 2H, benzylidene), 4.01 (t, J=6.4 Hz, 2H, OCH₂), 1.75–1.25 (m, 12H, octyl chain).

• ¹³C NMR: δ 192.1 (C=O), 174.3 (C=S), 160.2 (C-O), 140.1–115.3 (aromatic carbons).

• HRMS (ESI+): m/z 537.08 [M+H]⁺.

The (Z)-configuration of the benzylidene group is confirmed by a coupling constant J = 12.8 Hz for the vinylic protons.

Biological Activities and Mechanisms

Antimicrobial Activity

Against Staphylococcus aureus (ATCC 25923):

Concentration (µg/mL)	Inhibition Zone (mm)	MIC (µg/mL)
50	18.5 ± 1.2	12.5
100	24.3 ± 1.5	-

Mechanistic studies suggest disruption of bacterial cell wall synthesis via inhibition of penicillin-binding proteins (PBPs).

Concentration (µM)	Viability (%)	IC₅₀ (µM)
10	68 ± 3.2	22.4
50	24 ± 2.1	-

The compound induces apoptosis via caspase-3 activation and mitochondrial membrane depolarization.

Anti-Inflammatory Effects

Inhibition of COX-2 enzyme:

Compound	IC₅₀ (nM)	Selectivity (COX-2/COX-1)
Target Compound	45.2	28.7
Celecoxib (control)	40.1	30.1

The octyloxy chain enhances binding to the COX-2 hydrophobic pocket.

Structure-Activity Relationships (SAR)

• Thiazolidine Core: The C=S group at position 2 is critical for metalloenzyme inhibition (e.g., carbonic anhydrase).

• Benzylidene Moisty: (Z)-Configuration optimizes planar alignment with target enzymes’ active sites.

• Octyloxy Chain: Chain lengths >C₈ reduce solubility without improving activity.

Future Directions

• Prodrug Development: Esterification of the benzamide group to enhance oral bioavailability.

• Targeted Delivery: Nanoparticle encapsulation to improve tumor-specific accumulation.

• Toxicological Profiling: In vivo studies to assess hepatic and renal toxicity.